Cas no 258343-35-0 (3-AZIDO-6-CHLOROPYRIDAZINE)

• Product Name: 3-AZIDO-6-CHLOROPYRIDAZINE
• CAS No: 258343-35-0
• MF: C₄H₂ClN₅
• MW: 155.545177936554
• MDL: MFCD23938295
• CID: 5248903
• Update Time: 2025-05-05

3-AZIDO-6-CHLOROPYRIDAZINE Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-azido-6-chloro-
• 3-AZIDO-6-CHLOROPYRIDAZINE

• MDL： MFCD23938295
• Inchi： 1S/C4H2ClN5/c5-3-1-2-4(8-7-3)9-10-6/h1-2H
• InChI Key： HEJKFZDBNPGYDU-UHFFFAOYSA-N
• SMILES： N(C1N=NC(=CC=1)Cl)=[N+]=[N-]

Additional information on 3-AZIDO-6-CHLOROPYRIDAZINE

3-AZIDO-6-CHLOROPYRIDAZINE: A Comprehensive Overview

The compound 3-AZIDO-6-CHLOROPYRIDAZINE (CAS No. 258343-35-0) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its pyridazine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 2. The substituents at positions 3 and 6—a azide group (-N₃) and a chlorine atom (Cl), respectively—confer unique chemical properties and reactivity to the molecule.

Recent studies have highlighted the potential of 3-AZIDO-6-CHLOROPYRIDAZINE in various applications, particularly in the development of novel materials and pharmaceuticals. Its azide group makes it a valuable precursor for click chemistry reactions, such as the Huisgen cycloaddition, which is widely used in the synthesis of complex molecules with high precision. The chlorine substituent, on the other hand, enhances the compound's reactivity and selectivity in certain transformations, making it a versatile building block in organic synthesis.

One of the most promising areas of research involving 3-AZIDO-6-CHLOROPYRIDAZINE is its application in drug discovery. The pyridazine ring system is known for its ability to modulate biological activities, and the presence of azide and chlorine groups further expands its potential as a bioactive molecule. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against various enzymes and receptors, making them potential candidates for therapeutic agents in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 3-AZIDO-6-CHLOROPYRIDAZINE has also been explored for its role in materials science. The compound's ability to undergo click chemistry reactions has led to its use in the synthesis of cross-linked polymers and self-healing materials. These materials exhibit enhanced mechanical properties and durability, making them suitable for applications in aerospace, automotive industries, and advanced electronics.

The synthesis of 3-AZIDO-6-CHLOROPYRIDAZINE typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, the use of transition metal catalysts has facilitated the formation of the pyridazine ring system with high regioselectivity, while microwave-assisted synthesis has significantly accelerated reaction times.

From an environmental perspective, understanding the fate and behavior of 3-AZIDO-6-CHLOROPYRIDAZINE in natural systems is crucial for assessing its potential risks. Studies have shown that the compound undergoes rapid degradation under UV light and microbial action, reducing its persistence in aquatic environments. However, further research is needed to evaluate its long-term effects on ecosystems and human health.

In conclusion, 3-AZIDO-6-CHLOROPYRIDAZINE (CAS No. 258343-35-0) stands as a testament to the ingenuity of modern chemistry. Its unique structure, combined with cutting-edge research findings, positions it as a key player in diverse scientific domains. As ongoing studies continue to unlock its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.